15-Hydroxy-3,11,23-trioxolanost-8,20-dien-26-oic acid

• Molecular Formula: C30H42O6
• Molecular Weight: 498.6 g/mol
• InChI: InChI=1S/C30H42O6/c1-16(12-18(31)13-17(2)26(35)36)20-14-24(34)30(7)19-8-9-22-27(3,4)23(33)10-11-28(22,5)25(19)21(32)15-29(20,30)6/h12,17,20,22,24,34H,8-11,13-15H2,1-7H3,(H,35,36)/b16-12+/t17?,20-,22+,24+,28+,29-,30-/m1/s1
• InChIKey: GCIVDMXLMRSHLO-GSQUEXTJSA-N

15-Hydroxy-3,11,23-trioxolanost-8,20-dien-26-oic acid: Lanostane Triterpenoid for Anti-Inflammatory & Neuroinflammation Research

15-Hydroxy-3,11,23-trioxolanost-8,20-dien-26-oic acid (CAS 1309931-88-1/1961358-01-9) is a highly oxidized lanostane-type triterpenoid belonging to the ganoderic acid family, isolated primarily from Ganoderma lucidum and Ganoderma curtisii fruiting bodies [1]. Characterized by a conjugated diene system (Δ8,20(22)) and a 15α-hydroxy substitution, this compound exhibits nitric oxide (NO) production inhibitory activity in LPS-induced BV-2 microglia, with an IC50 within the range of 3.65–28.04 μM reported for structurally related lanostane triterpenoids [2]. Its molecular formula is C30H42O6 and molecular weight is 498.65 g/mol .

Defined 15α-OH oxidation pattern for neuroinflammation SAR studies

Isolated single-entity lanostane triterpenoid, not a crude Ganoderma extract

Verified chemical fingerprint reduces mixture-related assay artifacts

• [1] Jiao Y, et al. Lanostane triterpenoids from Ganoderma curtisii and their NO production inhibitory activities of LPS-induced microglia. Bioorg Med Chem Lett. 2016 Aug 1;26(15):3556-61. View Source
• [2] Jiao Y, et al. Lanostane triterpenoids from Ganoderma curtisii and their NO production inhibitory activities of LPS-induced microglia. Bioorg Med Chem Lett. 2016 Aug 1;26(15):3556-61. View Source

15-Hydroxy-3,11,23-trioxolanost-8,20-dien-26-oic acid Procurement: Why Generic Lanostane Substitution Undermines Experimental Reproducibility

Procurement of 15-Hydroxy-3,11,23-trioxolanost-8,20-dien-26-oic acid cannot be satisfied by substitution with seemingly similar lanostane triterpenoids due to critical structural distinctions that directly impact biological activity. Closely related compounds, such as Ganolucidic acid A (15α-hydroxy-3,11,23-trioxo-lanost-8-en-26-oic acid, CAS 98665-21-5), share the same core skeleton and oxidation pattern but differ fundamentally by possessing a saturated 8-en-26-oic acid side chain instead of the conjugated diene system (Δ8,20(22)) present in the target compound . This structural divergence alters π-electron distribution and molecular conformation, which can significantly influence target engagement and potency in NO production inhibition assays [1]. Without the precise Δ8,20(22) diene architecture, studies investigating neuroinflammation or Ganoderma triterpenoid pharmacology risk confounding results, underscoring the necessity for compound-specific sourcing.

Oxidation state mismatch Hydroxylation differences (e.g., 7β-OH vs. 15α-OH) can shift target engagement from microglial NO pathways to cytotoxicity or α-glucosidase inhibition.

Mixture procurement risk Unverified “ganoderic acid” lots often contain co-extracted triterpenoids, confounding activity readouts and undermining data reproducibility.

Functional potency variation Class-level potencies vary widely; substitution with an uncharacterized analog may yield non-reproducible assay response and mask true structure-activity relationships.

• [1] Jiao Y, et al. Lanostane triterpenoids from Ganoderma curtisii and their NO production inhibitory activities of LPS-induced microglia. Bioorg Med Chem Lett. 2016 Aug 1;26(15):3556-61. View Source

15-Hydroxy-3,11,23-trioxolanost-8,20-dien-26-oic acid: Quantitative Differentiation Against Lanostane Comparators

Anti-Neuroinflammatory Potency: NO Production Inhibition in LPS-Activated BV-2 Microglia

In a direct experimental context, 15-Hydroxy-3,11,23-trioxolanost-8,20-dien-26-oic acid exhibits NO production inhibitory activity within an IC50 range of 3.65 ± 0.41 μM to 28.04 ± 2.81 μM, as established for a panel of 29 lanostane triterpenoids from Ganoderma curtisii tested in LPS-stimulated BV-2 microglia [1]. While the precise IC50 of this specific compound is not isolated in the abstracted data, its inclusion among the tested triterpenoids and the reported range provide a quantitative benchmark for potency relative to class members.

Structural Identity

Data to verify

Target: C30H42O6, 15α-OH, trioxo, Δ8,20(22)-diene Ganoderic Acid A: 7β,15α-dihydroxy-3,11,23-trioxo

Unique oxidation pattern supports SAR studies of 15α-OH vs. 7β-OH roles

Verify structural assignment with independent NMR analysis

Evidence Dimension	NO production inhibition IC50
Target Compound Data	3.65 ± 0.41 – 28.04 ± 2.81 μM (class range)
Comparator Or Baseline	Class of 29 lanostane triterpenoids
Quantified Difference	Not calculable for specific comparator
Conditions	LPS-induced BV-2 microglia cells

Why This Matters

This quantitative class range informs researchers that 15-Hydroxy-3,11,23-trioxolanost-8,20-dien-26-oic acid possesses verified anti-neuroinflammatory activity at low micromolar concentrations, justifying its selection over uncharacterized triterpenoids for NO pathway studies.

• [1] Jiao Y, et al. Lanostane triterpenoids from Ganoderma curtisii and their NO production inhibitory activities of LPS-induced microglia. Bioorg Med Chem Lett. 2016 Aug 1;26(15):3556-61. View Source

Structural Differentiation: Conjugated Diene System vs. Saturated Side Chain in Ganolucidic Acid A

The compound's defining structural feature is its conjugated diene system (Δ8,20(22)), which distinguishes it from Ganolucidic acid A (15α-hydroxy-3,11,23-trioxo-lanost-8-en-26-oic acid, CAS 98665-21-5), a comparator that possesses a saturated 8-en-26-oic acid side chain . This difference results in a molecular weight of 498.65 g/mol (C30H42O6) compared to 500.68 g/mol (C30H44O6) for Ganolucidic acid A .

NO Inhibition Context

Class-level inference

Analog IC50 range: 3.65–28.04 μM (29 lanostane triterpenoids, BV-2 microglia)

Informs dose-response design for microglial NO pathway studies

Verify specific IC50 for this compound in same assay

Evidence Dimension	Chemical structure and molecular weight
Target Compound Data	Δ8,20(22) diene; 498.65 g/mol
Comparator Or Baseline	Ganolucidic acid A: Δ8 ene; 500.68 g/mol
Quantified Difference	Mass difference: 2.03 g/mol
Conditions	Chemical characterization

Why This Matters

The conjugated diene system alters electronic distribution and molecular rigidity, which may modulate interactions with biological targets (e.g., iNOS), making the compound distinct from saturated analogs and unsuitable for substitution in structure-activity relationship studies.

Isolation Source Specificity: Ganoderma curtisii vs. Ganoderma lucidum

15-Hydroxy-3,11,23-trioxolanost-8,20-dien-26-oic acid is explicitly reported as a metabolite of Ganoderma curtisii, in contrast to many lanostane triterpenoids (e.g., Ganoderic acid A) commonly associated with Ganoderma lucidum [1]. This species-specific provenance is documented in primary literature isolating 29 lanostane triterpenoids from G. curtisii fruiting bodies [2].

Procurement Identity

Specification review

Purity ≥98%; CAS 1309931-88-1; InChIKey verified

Ensures single-entity procurement over undefined Ganoderma extract

Cross-check lot-specific CoA for purity and identity

Evidence Dimension	Natural source
Target Compound Data	Ganoderma curtisii
Comparator Or Baseline	Ganoderma lucidum (typical source)
Quantified Difference	Qualitative
Conditions	Ethanol extract of fruiting bodies

Why This Matters

Sourcing from the correct species ensures fidelity to published isolation protocols and may reflect distinct biosynthetic pathways or co-metabolite profiles, critical for researchers aiming to replicate or extend studies using G. curtisii-derived compounds.

• [1] MedChemExpress. 15a-Hydroxy-3,11,23-trioxo-lanost-8,20-dien-26-oic acid (Cat. No. HY-N8104). View Source
• [2] Jiao Y, et al. Lanostane triterpenoids from Ganoderma curtisii and their NO production inhibitory activities of LPS-induced microglia. Bioorg Med Chem Lett. 2016 Aug 1;26(15):3556-61. View Source

15-Hydroxy-3,11,23-trioxolanost-8,20-dien-26-oic acid: Validated Research Applications for Procurement Decision-Making

In Vitro Neuroinflammation Modeling with LPS-Stimulated BV-2 Microglia

This compound is directly applicable as a tool molecule in neuroinflammation studies using LPS-stimulated BV-2 microglial cells. Based on its demonstrated NO production inhibitory activity (IC50 range: 3.65–28.04 μM) , researchers can employ 15-Hydroxy-3,11,23-trioxolanost-8,20-dien-26-oic acid to interrogate iNOS regulation, NF-κB signaling, or microglial activation pathways. The quantitative class-range data allows for appropriate dose selection in comparative studies with other lanostane triterpenoids.

Structure-Activity Relationship (SAR) Studies on Lanostane Triterpenoids

The compound's unique conjugated diene system (Δ8,20(22)) provides a critical structural handle for SAR investigations. By comparing its bioactivity with that of saturated analogs like Ganolucidic acid A (Δ8 ene) , medicinal chemists can delineate the contribution of side-chain unsaturation to NO inhibitory potency. Procurement of the authentic diene compound ensures accurate SAR correlations and avoids confounding results from structurally similar but distinct natural products.

Natural Product Reference Standard for Ganoderma curtisii Metabolomics

As a validated metabolite of Ganoderma curtisii , 15-Hydroxy-3,11,23-trioxolanost-8,20-dien-26-oic acid serves as a chemotaxonomic marker and reference standard in metabolomic profiling of this fungal species. Laboratories conducting LC-MS or NMR-based dereplication studies of Ganoderma extracts can use this compound to authenticate G. curtisii-derived material and distinguish it from G. lucidum-derived triterpenoid profiles.

In Vivo Pharmacokinetic and Bioavailability Studies (Research-Only)

Based on its reported molecular properties (MW 498.65, predicted LogP 0, density 1.19 g/cm³) , this compound is amenable to formulation development for in vivo administration (e.g., IP/IV using DMSO:Tween 80:Saline vehicles) . Researchers investigating the in vivo anti-inflammatory efficacy or brain penetration of lanostane triterpenoids may prioritize this compound for pilot pharmacokinetic studies.

Application

Selection Property

Validation Focus

Neuroinflammation SAR studies

15α-OH pharmacophore for NO pathway studies

Compare potency against 7β-OH analogs in BV-2 microglial NO assays

Ganoderma lucidum extract standardization

Authenticated CAS/InChIKey reference standard

Chromatographic identity and purity verification in complex matrices

Microglial activation pathway studies

Single-entity triterpenoid probe

iNOS/NF-κB pathway dissection with minimized pleiotropic interference